Cas no 1363405-87-1 (3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one)

• Product Name: 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one
• CAS No: 1363405-87-1
• MF: C₁₄H₁₀FN₃O
• MW: 255.247106075287
• CID: 4937179
• Update Time: 2025-10-23

3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-(3-FLUOROPHENYL)QUINAZOLIN-4(3H)-ONE
• 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one

• Inchi： 1S/C14H10FN3O/c15-10-5-3-4-9(8-10)13-17-12-7-2-1-6-11(12)14(19)18(13)16/h1-8H,16H2
• InChI Key： QDQWULOAXZNBCM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC2C=CC=CC=2C(N1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7

Additional information on 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one

3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one (CAS 1363405-87-1): A Comprehensive Overview

In the realm of heterocyclic chemistry, 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one (CAS 1363405-87-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This quinazolinone derivative combines a fluorinated aromatic system with an amino-functionalized heterocyclic core, making it a valuable building block in pharmaceutical research and material science.

The molecular structure of 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one features a quinazolin-4(3H)-one scaffold substituted at position 2 with a 3-fluorophenyl group and at position 3 with an amino group. This particular arrangement contributes to its distinctive chemical properties and reactivity patterns. The presence of both electron-withdrawing (fluorine) and electron-donating (amino) groups creates an interesting electronic environment that researchers are exploring for various applications.

Recent studies have highlighted the potential of amino-substituted quinazolinones in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. The fluorophenyl-quinazolinone structure has shown promise in modulating protein-protein interactions, a hot topic in current drug discovery efforts. Researchers are particularly interested in how the fluorine atom at the meta position influences the compound's binding affinity and metabolic stability.

From a synthetic chemistry perspective, CAS 1363405-87-1 serves as an important intermediate for the preparation of more complex molecules. Its 3-amino group provides a handle for further functionalization through acylation, alkylation, or condensation reactions. Many pharmaceutical companies are exploring this compound's potential as a precursor to novel drug candidates, especially in oncology and inflammatory disease research.

The physicochemical properties of 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one make it suitable for various formulation approaches. Its moderate solubility in organic solvents and specific hydrogen bonding capacity are being investigated for drug delivery applications. These characteristics align well with current trends in biopharmaceutical classification system (BCS) optimization and drug-like property enhancement.

In material science, the fluorinated quinazolinone structure has attracted attention for its potential in organic electronics. The conjugated system combined with fluorine substitution offers interesting possibilities for charge transport materials. Researchers are examining its photophysical properties for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The analytical characterization of 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in both research and potential industrial applications. The compound's stability under various conditions is currently being evaluated to determine optimal storage and handling procedures.

Market interest in CAS 1363405-87-1 has been growing steadily, particularly from contract research organizations and academic institutions focusing on heterocyclic compound libraries. The demand reflects the broader trend toward specialized building blocks in drug discovery. Several suppliers now offer this compound with different purity grades, catering to diverse research needs.

Environmental and safety assessments of 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one are ongoing, with preliminary data suggesting it requires standard laboratory precautions. Researchers are advised to follow good laboratory practices when handling this material, including proper personal protective equipment and ventilation.

Future research directions for this compound include exploring its potential as a pharmacophore in fragment-based drug design and investigating its role in crystal engineering. The unique combination of hydrogen bond donors/acceptors and aromatic systems makes it an interesting candidate for supramolecular chemistry applications.

In conclusion, 3-Amino-2-(3-fluorophenyl)quinazolin-4(3H)-one (CAS 1363405-87-1) represents a versatile compound with multiple potential applications across chemistry and life sciences. Its continued study will likely yield valuable insights and practical applications in the coming years, particularly in areas of medicinal chemistry and functional materials development.